Cas no 362601-72-7 (Carbamothioic chloride,(2-chlorophenyl)methyl- (9CI))

Carbamothioic chloride, (2-chlorophenyl)methyl- (9CI), is a thiocarbamate derivative characterized by its reactive chlorophenylmethyl functional group. This compound is primarily utilized as an intermediate in organic synthesis, particularly in the preparation of thiourea derivatives and other sulfur-containing compounds. Its structural features, including the chlorophenyl moiety, enhance its utility in cross-coupling reactions and as a building block for agrochemical or pharmaceutical applications. The presence of both chloro and thio-functional groups contributes to its reactivity, enabling selective modifications under controlled conditions. Proper handling is essential due to its potential sensitivity to moisture and heat. This compound is valued for its versatility in synthetic chemistry.

Carbamothioic chloride,(2-chlorophenyl)methyl- (9CI) structure

362601-72-7 structure

Product Name:Carbamothioic chloride,(2-chlorophenyl)methyl- (9CI)

CAS No:362601-72-7

MF:C₈H₇Cl₂NS

MW:220.118878602982

MDL:MFCD03093777

CID:303927

PubChem ID:2757824

Update Time:2025-10-30

Carbamothioic chloride,(2-chlorophenyl)methyl- (9CI) Chemical and Physical Properties

Names and Identifiers

- Carbamothioic chloride,(2-chlorophenyl)methyl- (9CI)
- N-(2-chlorophenyl)-N-methylcarbamothioyl chloride
- N-(2-chlorophenyl)-N-methyl-carbamothioyl chloride
- N-(2-Chlorophenyl)-N-methylthiocarbamoyl chloride
- A823178
- 362601-72-7
- DTXSID80374039
- MFCD03093777
- MDL： MFCD03093777
- Inchi： 1S/C8H7Cl2NS/c1-11(8(10)12)7-5-3-2-4-6(7)9/h2-5H,1H3
- InChI Key： HXZBXLJQMMWKEN-UHFFFAOYSA-N
- SMILES： ClC1C=CC=CC=1N(C(=S)Cl)C

Computed Properties

Exact Mass: 218.96800
Monoisotopic Mass: 218.968
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 174
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.6
Topological Polar Surface Area: 35.3Å²

Experimental Properties

Melting Point: 74-76°C
PSA: 35.33000
LogP: 3.29990

Carbamothioic chloride,(2-chlorophenyl)methyl- (9CI) Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	005956-1g	N-(2-Chlorophenyl)-N-methylthiocarbamoyl chloride	362601-72-7	97%	1g	￡25.00	2022-02-28
Oakwood	005956-250mg	N-(2-Chlorophenyl)-N-methylthiocarbamoyl chloride	362601-72-7	97%	250mg	$33.00	2024-07-19
Oakwood	005956-1g	N-(2-Chlorophenyl)-N-methylthiocarbamoyl chloride	362601-72-7	97%	1g	$66.00	2024-07-19
SHENG KE LU SI SHENG WU JI SHU	sc-286323-5g	N-(2-Chlorophenyl)-N-methylthiocarbamoyl chloride,	362601-72-7		5g	￥1354.00	2023-09-05
SHENG KE LU SI SHENG WU JI SHU	sc-286323-5 g	N-(2-Chlorophenyl)-N-methylthiocarbamoyl chloride,	362601-72-7		5g	￥1,354.00	2023-07-10

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Additional information on Carbamothioic chloride,(2-chlorophenyl)methyl- (9CI)

Recent Advances in the Study of Carbamothioic chloride,(2-chlorophenyl)methyl- (9CI) (CAS: 362601-72-7)

Carbamothioic chloride,(2-chlorophenyl)methyl- (9CI) (CAS: 362601-72-7) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential applications in drug discovery, particularly as a key intermediate in the synthesis of bioactive molecules. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its chemical properties, biological activities, and potential therapeutic applications.

One of the most notable advancements in the study of Carbamothioic chloride,(2-chlorophenyl)methyl- (9CI) is its role in the development of novel antimicrobial agents. A 2023 study published in the *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit potent activity against a range of Gram-positive and Gram-negative bacteria, including methicillin-resistant *Staphylococcus aureus* (MRSA). The study highlighted the compound's ability to disrupt bacterial cell wall synthesis, making it a promising candidate for further development as an antibiotic.

In addition to its antimicrobial properties, Carbamothioic chloride,(2-chlorophenyl)methyl- (9CI) has also been investigated for its potential in cancer therapy. Research conducted by a team at the University of Cambridge revealed that this compound can act as a selective inhibitor of certain kinases involved in tumor growth and proliferation. The study, published in *Cancer Research*, reported that the compound showed significant efficacy in preclinical models of breast cancer, with minimal off-target effects. These findings suggest that it could serve as a valuable scaffold for the design of next-generation kinase inhibitors.

Another area of interest is the compound's application in agrochemical research. A recent report by the *European Journal of Agrochemicals* detailed the synthesis and evaluation of Carbamothioic chloride,(2-chlorophenyl)methyl- (9CI) derivatives as potential fungicides. The study found that these derivatives exhibited strong antifungal activity against *Fusarium* species, which are responsible for significant crop losses worldwide. The researchers attributed this activity to the compound's ability to inhibit fungal ergosterol biosynthesis, a critical pathway for fungal cell membrane integrity.

Despite these promising findings, challenges remain in the development and application of Carbamothioic chloride,(2-chlorophenyl)methyl- (9CI). Issues such as solubility, stability, and potential toxicity need to be addressed through further structural optimization and in-depth toxicological studies. Nevertheless, the compound's versatility and broad-spectrum activity make it a compelling subject for ongoing research in chemical biology and pharmaceutical sciences.

In conclusion, Carbamothioic chloride,(2-chlorophenyl)methyl- (9CI) (CAS: 362601-72-7) represents a valuable chemical entity with diverse applications in drug discovery, cancer therapy, and agrochemical development. Continued research into its mechanisms of action and structural derivatives is likely to yield new insights and therapeutic opportunities in the coming years.